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Compound of Interest

Compound Name: NS11394

Cat. No.: B1680085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of stock solutions of

NS11394, a potent and subtype-selective positive allosteric modulator of GABA-A receptors.

Accurate and consistent preparation of stock solutions is paramount for reproducible

experimental results in neuropharmacology and related fields.

Physicochemical Data and Solubility
NS11394 is a crystalline solid with poor aqueous solubility. Therefore, an organic solvent is

required to prepare a concentrated stock solution. The key quantitative data for NS11394 are

summarized in the table below.

Property Value

Molecular Weight 353.42 g/mol

Appearance Crystalline solid

Solubility in DMSO 71 mg/mL (approximately 200.89 mM)[1]

Solubility in Ethanol 71 mg/mL[1]

Solubility in Water Insoluble[1]

Purity >99%
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Experimental Protocols
Preparation of a 10 mM NS11394 Stock Solution in
DMSO
This protocol details the steps to prepare a 10 mM stock solution of NS11394 using dimethyl

sulfoxide (DMSO) as the solvent.

Materials:

NS11394 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision pipettes

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of NS11394: To prepare 1 mL of a 10 mM stock solution, the

required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 353.42 g/mol × 1000 mg/g = 3.5342 mg

Weighing NS11394: On an analytical balance, carefully weigh 3.5342 mg of NS11394
powder and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

NS11394 powder.
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Dissolution: Securely cap the tube and vortex the mixture until the NS11394 is fully

dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid dissolution

if necessary.[2]

Storage of Stock Solution:

For long-term storage (up to 1 year), the stock solution should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles and stored at -80°C.[1]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1][2]

Preparation of Working Solutions for Cell-Based Assays
For in vitro experiments, the high-concentration stock solution must be diluted to the final

working concentration in the appropriate cell culture medium or experimental buffer. It is critical

to ensure the final concentration of DMSO is non-toxic to the cells, typically below 0.1%.

Example: Preparation of a 10 µM working solution in 1 mL of cell culture medium:

Intermediate Dilution: To minimize pipetting errors and the concentration of DMSO in the final

solution, a serial dilution is recommended. First, prepare a 1 mM intermediate stock by

diluting the 10 mM stock solution 1:10 in cell culture medium (e.g., add 2 µL of the 10 mM

stock to 18 µL of medium).

Final Dilution: Dilute the 1 mM intermediate stock 1:100 to achieve the final 10 µM working

concentration. For a final volume of 1 mL, add 10 µL of the 1 mM intermediate solution to

990 µL of cell culture medium. The final DMSO concentration will be 0.1%.
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Workflow for NS11394 Stock and Working Solution Preparation

Stock Solution Preparation (10 mM)

Working Solution Preparation (e.g., 10 µM)

Weigh 3.5342 mg NS11394

Add 1 mL DMSO

Vortex/Sonicate to Dissolve

Aliquot and Store at -80°C

Prepare 1 mM Intermediate Dilution

Prepare 10 µM Final Working Solution

Apply to Experimental System

Click to download full resolution via product page

Caption: A flowchart illustrating the preparation of NS11394 stock and working solutions.
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Mechanism of Action: GABA-A Receptor Modulation
NS11394 is a positive allosteric modulator of the GABA-A receptor, which is a ligand-gated

chloride ion channel.[3] In the central nervous system, GABA is the primary inhibitory

neurotransmitter. When GABA binds to the GABA-A receptor, it causes the channel to open,

allowing chloride ions (Cl⁻) to flow into the neuron. This influx of negative ions hyperpolarizes

the cell, making it less likely to fire an action potential. NS11394 binds to an allosteric site on

the receptor, distinct from the GABA binding site, and enhances the effect of GABA.[4][5] This

leads to an increased frequency or duration of channel opening, a greater influx of Cl⁻, and a

more potent inhibitory signal.[6][7]

NS11394's Modulation of the GABA-A Receptor Signaling Pathway
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Caption: The signaling pathway of NS11394's positive allosteric modulation of the GABA-A

receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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